Cas no 66877-67-6 (11beta-hydroxy-D-homopregna-1,4-diene-3,20-dione 17a-butyrate)

• Product Name: 11beta-hydroxy-D-homopregna-1,4-diene-3,20-dione 17a-butyrate
• CAS No: 66877-67-6
• MF: C₂₆H₃₆O₅
• MW: 428.56104850769
• CID: 964821
• PubChem ID: 68868
• Update Time: 2025-04-19

11beta-hydroxy-D-homopregna-1,4-diene-3,20-dione 17a-butyrate Chemical and Physical Properties

Names and Identifiers

• 11beta-hydroxy-D-homopregna-1,4-diene-3,20-dione 17a-butyrate
• Domoprednate
• UNII-910G0QIM2M
• Dromoprednate
• NS00122418
• CHEMBL2106538
• Ddomoprednato
• DOMOPREDNATE [MART.]
• Q27271358
• EINECS 266-506-0
• 11.BETA.,17A-DIHYDROXY-D-HOMOPREGNA-1,4-DIENE-3,20-DIONE 17A-BUTYRATE
• 11beta,17a-Dihydroxy-D-homopregna-1,4-diene-3,20-dione 17a-butyrate
• Domoprednate [INN]
• RO 12-7024
• Domoprednatum [INN-Latin]
• 910G0QIM2M
• DTXSID801024405
• Ddomoprednato [INN-Spanish]
• AKOS040751631
• [(1R,4aS,4bS,10aR,10bS,11S,12aS)-1-acetyl-11-hydroxy-10a,12a-dimethyl-8-oxo-2,3,4,4a,4b,5,6,10b,11,12-decahydrochrysen-1-yl] butanoate
• Ro-12-7024
• Domoprednatum
• 66877-67-6
• SCHEMBL144482

• Inchi： 1S/C26H36O5/c1-5-7-22(30)31-26(16(2)27)12-6-8-20-19-10-9-17-14-18(28)11-13-24(17,3)23(19)21(29)15-25(20,26)4/h11,13-14,19-21,23,29H,5-10,12,15H2,1-4H3/t19-,20-,21-,23+,24-,25-,26-/m0/s1
• InChI Key： IYBYNRHXGXDDDS-VRRJBYJJSA-N
• SMILES： O(C(CCC)=O)[C@]1(C(C)=O)CCC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 428.25600
• Monoisotopic Mass: 428.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67000
• LogP: 4.32630